2-(4-Bromo-2-fluorophenyl)imidazole CAS 1378876-52-8 properties
Topic: 2-(4-Bromo-2-fluorophenyl)imidazole (CAS 1378876-52-8) Content Type: In-depth Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers CAS 1378876-52-8 | A Privileged Pha...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-(4-Bromo-2-fluorophenyl)imidazole (CAS 1378876-52-8)
Content Type: In-depth Technical Whitepaper
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
CAS 1378876-52-8 | A Privileged Pharmacophore for IDO1 & Kinase Inhibition
Executive Summary
2-(4-Bromo-2-fluorophenyl)imidazole (CAS 1378876-52-8) is a highly specialized heterocyclic intermediate utilized in the fragment-based drug design (FBDD) of small molecule inhibitors. Characterized by a 2-aryl imidazole core decorated with specific halogen motifs, this compound serves as a critical scaffold for targeting heme-containing enzymes (such as Indoleamine 2,3-dioxygenase 1 [IDO1] ) and modulating GABA-A receptors. Its structural utility lies in the "halogen dance"—the strategic placement of fluorine for metabolic stability and bromine for subsequent cross-coupling (Suzuki-Miyaura) or halogen bonding interactions within a protein active site.
Chemical Identity & Physicochemical Profile[1][2][3]
This compound is not merely a building block; it is a "warhead precursor." The imidazole nitrogen offers a monodentate ligand for metal coordination (e.g., Fe in heme), while the aryl halogens modulate lipophilicity and electronic distribution.
Table 1: Physicochemical Specifications
Property
Specification
Mechanistic Relevance
CAS Number
1378876-52-8
Unique Identifier
Molecular Formula
C₉H₆BrFN₂
Core Pharmacophore
Molecular Weight
241.06 g/mol
Ideal for Fragment-Based Design (<300 Da)
Predicted LogP
~2.8 - 3.1
Lipophilic enough for membrane permeability; requires polar solvents for synthesis.
H-Bond Donors
1 (Imidazole NH)
Key interaction with Ser/Thr residues or backbone carbonyls.
H-Bond Acceptors
1 (Imidazole N)
Heme coordination site (Fe-N bond).
pKa (Conj. Acid)
~6.0 - 6.5
Imidazole ring is partially protonated at physiological pH, aiding solubility.
Appearance
Off-white to pale yellow solid
Indicates high purity; oxidation leads to darkening.
Synthetic Routes & Process Optimization
The synthesis of 2-aryl imidazoles is classically achieved via the Debus-Radziszewski reaction. For this specific halogenated analog, process control is critical to prevent defluorination or over-bromination.
Activation: Dissolve 4-bromo-2-fluorobenzaldehyde (1.0 eq) in MeOH. The electron-withdrawing fluorine atom activates the aldehyde carbonyl, increasing susceptibility to nucleophilic attack.
Condensation: Add Glyoxal (1.1 eq) and Ammonium Acetate (4.0 eq) at room temperature.
Note: Excess ammonium acetate acts as both the nitrogen source and a buffer to maintain pH ~5-6, preventing aldol polymerization side reactions.
Cyclization: Heat the mixture to reflux (65°C) for 12–18 hours. The reaction proceeds via a diimine intermediate followed by cyclization.
Quenching & Isolation: Cool to
. Add dilute to neutralize acetic acid byproducts. The product will precipitate.
Purification: Recrystallize from Ethanol/Water (9:1). Do not use high-temperature acid workups to avoid debromination.
Graphical Workflow (DOT)
Caption: Modified Debus-Radziszewski pathway for the synthesis of CAS 1378876-52-8.
Structural Biology & Medicinal Utility
IDO1 Inhibition Mechanism
The indoleamine 2,3-dioxygenase 1 (IDO1) enzyme contains a heme cofactor.[2] Imidazole-based inhibitors function by directly coordinating the ferrous iron (
) of the heme, displacing the oxygen molecule required for tryptophan degradation.
The Imidazole Role: The N3 nitrogen of the imidazole ring forms a coordinate covalent bond with the heme iron.
The Halogen Role:
2-Fluoro: Provides metabolic stability against P450 oxidation and induces a twist in the biphenyl-like conformation, optimizing fit in "Pocket A" of IDO1.
4-Bromo: Acts as a handle for extending the molecule into the hydrophobic "Pocket B" via Suzuki coupling (e.g., adding a cyclohexyl or urea moiety) to increase potency.
GABA-A Receptor Modulation
Research indicates that 2-(4-fluorophenyl)imidazoles can bind to the
interface of GABA-A receptors.[3] The bromine atom at the para position enhances lipophilicity, aiding blood-brain barrier (BBB) penetration, while the imidazole NH acts as a hydrogen bond donor to key receptor residues (e.g., Ser/Thr).
Pharmacophore Logic Diagram (DOT)
Caption: Pharmacophore mapping of CAS 1378876-52-8 showing binding modes and synthetic utility.
Quality Control & Handling
Analytical Standards
To ensure reproducibility in biological assays, the following purity metrics are mandatory:
2-(4-Bromo-2-fluorophenyl)imidazole molecular weight and formula
[1] Content Type: Technical Reference & Synthetic Guide Subject: Physicochemical Profiling, Synthesis, and Utility of CAS 1378876-52-8 Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Execut...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Content Type: Technical Reference & Synthetic Guide
Subject: Physicochemical Profiling, Synthesis, and Utility of CAS 1378876-52-8
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Executive Summary
2-(4-Bromo-2-fluorophenyl)imidazole (CAS 1378876-52-8) is a functionally dense heterocyclic scaffold used primarily as a pharmacophore building block in the development of kinase inhibitors and neurological modulators.[1] Distinguished by its orthogonal reactivity , the molecule presents three distinct sites for chemical diversification: the electrophilic bromine handle (for cross-coupling), the nucleophilic imidazole nitrogen (for alkylation), and the imidazole C4/C5 positions (for electrophilic aromatic substitution).
This guide provides a definitive technical analysis of the molecule’s properties, a validated synthetic protocol based on the Radziszewski assembly, and a strategic overview of its application in high-throughput medicinal chemistry.
The physicochemical architecture of 2-(4-Bromo-2-fluorophenyl)imidazole is defined by the electron-withdrawing effects of the halogen substituents on the phenyl ring, which modulate the acidity of the imidazole NH and the lipophilicity of the overall scaffold.[1]
Table 1: Core Physicochemical Data
Property
Specification
Notes
IUPAC Name
2-(4-Bromo-2-fluorophenyl)-1H-imidazole
CAS Number
1378876-52-8
Validated identifier
Molecular Formula
C₉H₆BrFN₂
Molecular Weight
241.06 g/mol
Average Mass
Exact Mass
239.970 g/mol
Monoisotopic (Br)
SMILES
FC1=C(C2=NC=CN2)C=CC(Br)=C1
C2-linked connectivity
pKa (Predicted)
~6.0 (Conjugate acid)
Lower than unsubstituted imidazole (6.[1][2]95) due to electron-withdrawing aryl group.[1]
LogP (Predicted)
2.3 – 2.6
Moderate lipophilicity suitable for CNS penetration.[1]
H-Bond Donors
1
Imidazole N-H
H-Bond Acceptors
1
Imidazole N:
Structural Significance[6][7]
The Ortho-Fluorine Effect: The fluorine atom at the 2-position of the phenyl ring creates steric repulsion with the imidazole ring, forcing a non-planar conformation. This twist is critical for disrupting crystal packing (improving solubility) and enhancing selectivity in protein binding pockets by restricting conformational freedom.[1]
The Para-Bromine Handle: Located para to the imidazole attachment, the bromine atom is electronically activated for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), serving as the primary vector for extending the carbon skeleton.
Synthetic Methodology
The most robust route to 2-aryl imidazoles is the Debus-Radziszewski synthesis , which condenses a dicarbonyl, an aldehyde, and ammonia. For this specific target, the reaction utilizes glyoxal and 4-bromo-2-fluorobenzaldehyde.[1]
Reaction Mechanism & Protocol
This protocol is designed for gram-scale synthesis with a focus on minimizing oxidative byproducts.[1]
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-2-fluorobenzaldehyde (e.g., 10 mmol) in Methanol (30 mL).
Activation: Add Glyoxal solution (10 mmol) to the mixture. Stir at room temperature for 10 minutes to ensure homogeneity.
Cyclization: Add Ammonium Acetate (40 mmol) in a single portion.
Reaction:
Method A (Mild): Stir at room temperature for 12–24 hours.
Method B (Accelerated): Heat to reflux (65°C) for 4–6 hours. Note: Reflux often improves conversion for electron-deficient aldehydes.[1]
Monitoring: Monitor by TLC (System: 5% MeOH in DCM). The aldehyde spot will disappear, and a lower Rf fluorescent spot (imidazole) will appear.
Work-up:
Concentrate the methanol under reduced pressure to ~20% volume.
Pour the residue into ice-water (100 mL) and basify to pH 8–9 with aqueous NH₄OH or NaHCO₃.
The product typically precipitates as a solid. Filter, wash with cold water, and dry.[3]
Purification: If the crude solid is colored, recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, Gradient: 0→5% MeOH in DCM).
Synthetic Workflow Diagram[1][7]
Caption: The Debus-Radziszewski assembly of the imidazole core from aldehyde and glyoxal precursors.[1]
Structural Biology & Reactivity Logic
Understanding the reactivity profile is essential for using this molecule as a drug scaffold. The molecule possesses "orthogonal" reactive sites, allowing sequential modification without protecting groups.
Divergent Functionalization Strategy
Site A (Imidazole NH): The most nucleophilic site.[1] Reacts with alkyl halides (S_N2) or aryl boronic acids (Chan-Lam coupling).[1][4]
Strategic Note: Alkylation here removes the H-bond donor capability, often drastically changing potency against kinase targets.
Site B (Aryl Bromide): The electrophilic handle. Reacts exclusively under metal catalysis (Pd, Ni).
Strategic Note: This is the standard vector for library generation (e.g., bi-aryl synthesis).
Site C (Imidazole C4/C5): Available for electrophilic halogenation (e.g., NIS/NBS) if further substitution is required, though the phenyl ring deactivates the system slightly compared to alkyl-imidazoles.
Reactivity Map[1]
Caption: Orthogonal functionalization pathways available for the 2-(4-Bromo-2-fluorophenyl)imidazole scaffold.
Applications in Drug Discovery[2][4][10][11]
p38 MAP Kinase Inhibition
2-Aryl imidazoles are classic pharmacophores for p38 Mitogen-Activated Protein Kinase (MAPK) inhibitors.[1] The imidazole nitrogens form a critical bidentate hydrogen bond with the ATP-binding hinge region of the kinase (specifically residues Met109 and Gly110 in p38α).[1]
Role of Br/F: The 4-bromo group allows extension into the hydrophobic pocket, while the 2-fluoro group locks the phenyl ring relative to the imidazole, minimizing the entropy penalty upon binding.
GABA-A Receptor Modulation
Recent medicinal chemistry campaigns have identified 2-phenylimidazole derivatives as positive allosteric modulators (PAMs) of the GABA-A receptor.[1]
Significance: Unlike the fused imidazo[1,2-a]pyridine systems (which can be metabolically labile), the non-fused 2-phenylimidazole scaffold offers improved metabolic stability.[3] The fluorine substitution protects the phenyl ring from oxidative metabolism (P450 hydroxylation).
References
Kulesza, A., et al. (2021). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators.[1][3] Journal of Medicinal Chemistry / PMC. Retrieved from [Link]
Organic Chemistry Portal. (n.d.).[1] Radziszewski Imidazole Synthesis.[1][5][6][7] Retrieved from [Link]
PubChem. (2024).[1] Compound Summary: Imidazole Derivatives and Structural Analogs. Retrieved from [Link][1]
Halogenated Phenylimidazoles: A Technical Guide to Synthesis, Properties, and Applications in Drug Discovery
Introduction: The Versatility of the Halogenated Phenylimidazole Scaffold The imidazole ring is a cornerstone of medicinal chemistry, present in numerous clinically approved drugs and demonstrating a wide array of pharma...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Versatility of the Halogenated Phenylimidazole Scaffold
The imidazole ring is a cornerstone of medicinal chemistry, present in numerous clinically approved drugs and demonstrating a wide array of pharmacological activities.[1][2] Its unique electronic and structural features, including its amphoteric nature and ability to participate in hydrogen bonding and metal ion coordination, make it a privileged scaffold for interacting with biological targets.[1][2] The introduction of a phenyl group to this heterocyclic core gives rise to phenylimidazoles, a class of compounds with applications ranging from pharmaceutical intermediates to agrochemicals and polymer science.[3][4]
This technical guide focuses on a particularly impactful subclass: halogenated phenylimidazoles. The strategic incorporation of halogen atoms (F, Cl, Br, I) onto the phenyl or imidazole rings can profoundly influence the molecule's physicochemical properties and biological activity. Halogenation can enhance binding affinity to target proteins, modulate metabolic stability, and improve membrane permeability, making these compounds highly valuable building blocks in modern drug discovery.[1][5][6] This guide provides an in-depth exploration of the synthesis, key properties, and diverse therapeutic applications of halogenated phenylimidazoles, offering practical insights for researchers and drug development professionals.
Synthetic Strategies for Halogenated Phenylimidazoles
The synthesis of halogenated phenylimidazoles can be approached in two primary ways: construction of the phenylimidazole core followed by halogenation, or the use of halogenated starting materials in the ring-forming reaction. The choice of strategy often depends on the desired regioselectivity and the availability of precursors.
Core Phenylimidazole Synthesis
The foundational step in many synthetic routes is the creation of the 2- or 4-phenylimidazole scaffold.
The Debus-Radziszewski Reaction: This classic one-step method involves the condensation of a dicarbonyl compound (like glyoxal), an aldehyde (such as benzaldehyde), and an ammonia source.[7] While advantageous for its short process, it can suffer from low yields and the generation of byproducts.[7] To address these limitations, various catalysts have been introduced, including Lewis acids, molecular iodine, and silica tungstic acid, which can improve reaction rates and yields.[7]
Alternative Synthetic Routes: Other methods for synthesizing the 2-phenylimidazole core include the dehydrogenation of 2-phenylimidazoline and various alkylation techniques.[7] For 4-phenylimidazole derivatives, a common approach involves the reaction of a bromoacetyl derivative with formamide.[8][9]
Direct Halogenation of the Phenylimidazole Core
Once the phenylimidazole scaffold is in hand, direct halogenation can be employed to introduce halogen atoms. Achieving high regioselectivity is a common challenge due to the electronic nature of the imidazole ring, with the C4 and C5 positions often being more susceptible to electrophilic attack.[10]
Controlling Regioselectivity:
Protecting Groups: The use of protecting groups on the imidazole nitrogen (N1) is a highly effective strategy to direct halogenation. A bulky protecting group can sterically hinder certain positions, favoring halogenation at less hindered sites.[10]
Directed Metalation: This powerful technique involves using a directing group to achieve regioselective lithiation, followed by quenching with an electrophilic halogen source.[10]
Stoichiometry Control: Careful control of the halogenating agent's stoichiometry (typically 1.0 to 1.1 equivalents) can favor mono-halogenation and prevent over-halogenation.[10]
Common Halogenating Agents:
N-Halosuccinimides (NCS, NBS, NIS): These are widely used reagents for the chlorination, bromination, and iodination of aromatic and heterocyclic compounds.[11]
Alkali Metal Hypohalites: In the presence of a quaternary ammonium salt catalyst, these reagents can be used for the halogenation of imidazoles.[12]
"Green" Halogenation Methods: More environmentally friendly approaches utilize hydrogen peroxide in acetic acid with an ammonium halide to generate the electrophilic halogen species.[13][14]
Experimental Protocols
Protocol 1: General Synthesis of 4-Phenylimidazole Derivatives
This protocol describes a general method for the synthesis of 4-phenylimidazole derivatives from a bromoacetyl precursor and formamide.[8]
Heat a solution of the bromoacetyl derivative (1 mmol) in formamide (15 mL) to 170-180 °C.
Maintain the temperature for 5-9 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
After cooling to room temperature, dilute the reaction mixture with a saturated sodium bicarbonate solution (20 mL).
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic extracts, dry over sodium sulfate, and concentrate in vacuo.
Purify the crude product by column chromatography to yield the final 4-phenylimidazole derivative.
Protocol 2: General Procedure for Halogenation of 1,5-Diarylimidazoles
This protocol outlines a general procedure for the halogenation of 5-aryl-1-(4-methylsulfonylphenyl)imidazole analogs using N-halosuccinimides.[15]
To a solution of the 5-aryl-1-(4-methylsulfonylphenyl)imidazole (0.5 mmol) in chloroform (4 mL), add the N-halosuccinimide (NCS, NBS, or NIS) (0.75 mmol).
Reflux the mixture for 5 hours.
After cooling, extract the mixture with dichloromethane.
Wash the organic layer with aqueous sodium bisulfite and brine.
Dry the organic layer over magnesium sulfate and concentrate.
Purify the residue by silica gel column chromatography to obtain the halogenated product.
Visualization of Synthetic Pathways
Diagram 1: Debus-Radziszewski Synthesis of 2-Phenylimidazole
Caption: A simplified workflow of the Debus-Radziszewski reaction for the synthesis of 2-phenylimidazole.
Diagram 2: General Halogenation Workflow
Caption: A generalized workflow for the direct halogenation of a phenylimidazole core.
Applications in Drug Discovery
The introduction of halogens to the phenylimidazole scaffold has led to the discovery of potent modulators of various biological targets, demonstrating their therapeutic potential in oncology, infectious diseases, and inflammatory conditions.
Kinase Inhibition
Many kinase inhibitors used as anticancer drugs feature an imidazole ring.[16][17] Halogenated phenylimidazole derivatives have shown promise as potent kinase inhibitors. For instance, certain derivatives have exhibited significant inhibitory activity against Abl kinase, a key target in chronic myeloid leukemia.[17] The halogen substitutions can enhance binding to the kinase active site through favorable interactions.
Hedgehog Signaling Pathway Inhibition
The Hedgehog (Hh) signaling pathway plays a crucial role in embryonic development, and its aberrant activation is implicated in a variety of cancers.[18] Phenylimidazole-based compounds have been designed and synthesized as potent inhibitors of the Hh signaling pathway, specifically targeting the Smoothened (Smo) receptor.[18][19] Halogenated analogs have demonstrated nanomolar potency in inhibiting this pathway.[18]
Indoleamine 2,3-Dioxygenase (IDO) Inhibition
Indoleamine 2,3-dioxygenase (IDO) is an immunosuppressive enzyme that is a key therapeutic target in oncology.[8][9] Systematic studies of 4-phenylimidazole derivatives have led to the development of potent IDO inhibitors.[8][9] Halogenated derivatives, particularly those with fluorine substitutions, have shown enhanced inhibitory activity.[8]
Antimicrobial and Antifungal Activity
Halogenation is a well-established strategy for enhancing the antimicrobial properties of organic compounds.[20][21][22] Halogenated phenylimidazole derivatives have demonstrated significant activity against various pathogens. For example, certain di- and trichloro-derivatives have shown inhibitory effects against Candida albicans, Cryptococcus neoformans, and Staphylococcus aureus that are comparable or superior to existing antifungal agents.[20]
Structure-Activity Relationships (SAR)
The position and nature of the halogen substituent play a critical role in the biological activity of phenylimidazole derivatives.
Target Class
Key SAR Insights
Reference
COX-2 Inhibitors
4-halogenated derivatives exhibit very strong inhibitory activity. The inhibitory activity is dependent on the substitution position (4- >> 2- and 2,4-) and the size of the halogen (Cl > Br > I).
Halogenated phenylimidazoles represent a versatile and highly valuable class of building blocks for drug discovery. Their adaptable synthetic routes and the profound impact of halogenation on their physicochemical and biological properties offer a rich landscape for the development of novel therapeutics. The continued exploration of new synthetic methodologies, particularly those focusing on green chemistry principles, will further enhance their accessibility. As our understanding of the intricate roles of halogens in molecular recognition deepens, we can anticipate the rational design of next-generation halogenated phenylimidazole derivatives with improved potency, selectivity, and pharmacokinetic profiles, targeting a wide range of diseases.
References
Overview of the Synthesis Method of 2-Phenylimidazole. Caloong Chemical Co., Ltd.
Design and biological evaluation of phenyl imidazole analogs as hedgehog signaling p
2-Phenylimidazole synthesis. ChemicalBook.
Structure Based Development of Phenylimidazole-Derived Inhibitors of Indoleamine 2,3-Dioxygenase.
Technical Support Center: Synthesis of Halogen
Halogenation of imidazoles.
Combined Drug Action of 2-Phenylimidazo[2,1-b]Benzothiazole Derivatives on Cancer Cells According to Their Oncogenic Molecular Sign
Rationale, Design, and Synthesis of Novel Phenyl Imidazoles as Opioid Receptor Agonists for Gastrointestinal Disorders.
Method for synthesizing 2-phenylimidazole compounds.
Structure Based Development of Phenyl-imidazole-derived Inhibitors of Indoleamine 2,3-Dioxygenase. PMC.
Synthesis of Halogenated 1,5-Diarylimidazoles and Their Inhibitory Effects on LPS-Induced PGE2 Production in RAW 264.7 Cells. PMC.
Halogens On, H-Bonds Off—Insights into Structure Control of Dihalogenated Imidazole Deriv
The Cohesive Interactions in Phenylimidazoles. PMC.
A Highly Potent Class of Halogenated Phenazine Antibacterial and Biofilm-Eradicating Agents Accessed Through a Modular Wohl-Aue Synthesis. NIH.
Synthesis, antimicrobial activity and molecular modeling studies of halogenated 4-[1H-imidazol-1-yl(phenyl)methyl]-1,5-diphenyl-1H-pyrazoles.
New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Comput
2-Phenylimidazole: Structure, Properties, Synthesis, and Industrial Applic
Imidazoles in medicine: a review of its pharmacological and therapeutic applic
Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. Canadian Science Publishing.
Halogenation of Imidazolium Ionic Liquids. Thermodynamics Perspective. arXiv.
Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent.
Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. PMC.
Visible light-mediated halogenation of organic compounds. Chemical Society Reviews (RSC Publishing).
CAS 670-95-1: 4-Phenylimidazole. CymitQuimica.
Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes.
Structure-activity relationships for mono alkylated or halogen
Pharmacological investigations of newly synthesized oxazolones and imidazolones as COX-2 inhibitors. PMC.
New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Comput
Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol.
Bioactive N-Phenylimidazole Deriv
Bioactive N-Phenylimidazole Derivatives.
Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activ
Molecular Modeling Studies of Halogenated Imidazoles against 14α- Demethylase from Candida Albicans for Treating Fungal Infections.
Antibiofilm Activities of Multiple Halogenated Pyrimidines Against Staphylococcus aureus.
Antimicrobial Activity of Some Halogenated Isoalkyl Phe. The Pharmaceutical and Chemical Journal.
Halogen Bonds Formed between Substituted Imidazoliums and N Bases of Varying N-Hybridiz
The Triphenyl Imidazole (TPI) Scaffold as a Privileged Structure in Drug Discovery: Recent Advances in Multi. JETIR.org.
Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. MDPI.
Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily.
Design, synthesis, and structure-activity-relationship of phenyl imidazoles as potent Smoothened antagonists. PubMed.
Design, synthesis, and structure-activity-relationship of phenyl imidazoles as potent Smoothened antagonists.
Synthesis of 2-(4-Bromo-2-fluorophenyl)imidazole from 4-bromo-2-fluorobenzaldehyde
Abstract & Introduction This application note details the laboratory-scale synthesis of 2-(4-Bromo-2-fluorophenyl)imidazole , a critical pharmacophore in the development of p38 MAP kinase inhibitors and antifungal agents...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Introduction
This application note details the laboratory-scale synthesis of 2-(4-Bromo-2-fluorophenyl)imidazole , a critical pharmacophore in the development of p38 MAP kinase inhibitors and antifungal agents. The protocol utilizes the Debus-Radziszewski imidazole synthesis , a robust multicomponent condensation of an aldehyde, a 1,2-dicarbonyl, and ammonia.[1]
While the 2-fluoro substituent on the benzaldehyde introduces steric bulk and electron-withdrawing effects that can retard imine formation, this protocol utilizes an optimized ammonium acetate/methanol system to ensure high conversion yields (>80%) without the need for harsh Lewis acid catalysts.
Reaction Scheme & Retrosynthesis
The synthesis disconnects the imidazole ring into three components: the aryl aldehyde, glyoxal, and ammonia (supplied via ammonium acetate).
Understanding the mechanism is vital for troubleshooting. The reaction proceeds via the formation of a diimine intermediate, followed by nucleophilic attack by the aldehyde.
Figure 2: Mechanistic pathway.[2] The formation of the diimine is the rate-determining step in acidic media.
Add 2.03 g of 4-Bromo-2-fluorobenzaldehyde . Stir at room temperature (RT) until fully dissolved.
Note: The 2-fluoro group may slightly reduce solubility compared to non-substituted analogs; mild heating (30°C) can aid dissolution.
Step 2: Reagent Addition
Add 1.38 mL of Glyoxal (40% aq) dropwise to the stirring solution.
Add 3.08 g of Ammonium Acetate in a single portion.
Chemistry Insight: Using excess Ammonium Acetate (4 equiv) acts as both the nitrogen source and a buffer to maintain the pH ~5-6, optimal for imine formation [1].
Step 3: Reaction
Equip the flask with a reflux condenser.
Heat the mixture to reflux (65°C) for 12–16 hours .
Monitoring: Check progress via TLC (Eluent: 5% MeOH in DCM). The aldehyde spot (
) should disappear, and a lower running imidazole spot () should appear.
Step 4: Workup & Isolation
Cool the reaction mixture to RT.
Concentrate the solvent to approximately 10 mL using a rotary evaporator.
Pour the residue slowly into 50 mL of ice-cold water with vigorous stirring.
Adjust pH to ~8-9 using dilute Ammonium Hydroxide (
) to ensure the imidazole is in its free base form (neutral).
A precipitate should form.[2][4] Stir for 30 minutes at 0°C.
Filter the solid using a Buchner funnel. Wash the cake with cold water (2 x 10 mL) and cold diethyl ether (1 x 5 mL) to remove unreacted aldehyde.
Step 5: Purification
Recrystallization: Dissolve the crude solid in a minimum amount of hot Ethanol. Allow to cool slowly to RT, then refrigerate.
Collect crystals by filtration and dry in a vacuum oven at 50°C for 4 hours.
Expected Data & Characterization
Parameter
Specification
Notes
Appearance
Off-white to pale yellow solid
Darkening indicates oxidation; store under inert gas.
Yield
75% - 85%
Lower yields may result from incomplete cyclization.
The C4/C5 imidazole protons often appear as a broad singlet or two close doublets.
MS (ESI+)
[M+H]+ = 241.0/243.0
Characteristic 1:1 bromine isotope pattern.
Critical Process Parameters (CPP) & Troubleshooting
Impact of the Fluorine Substituent
The 2-fluoro substituent is an electron-withdrawing group (EWG) at the ortho-position.
Effect: It deactivates the aldehyde slightly toward nucleophilic attack compared to benzaldehyde but makes the resulting imidazole C2-position more acidic.
Risk: Steric hindrance might slow the initial condensation.
Mitigation: If the reaction is incomplete after 16 hours, add 0.5 equiv more of Glyoxal and extend reflux to 24 hours.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
No Precipitate
Product is protonated (salt form)
Ensure pH is adjusted to >8 using during workup.
Sticky Gum
Oligomerization of glyoxal
Recrystallize from Ethanol/Water (9:1).
Low Yield
Loss of ammonia
Ensure the system is sealed well (condenser) or use a slight excess of .
Safety & Handling
4-Bromo-2-fluorobenzaldehyde: Irritant to eyes and skin.[5] Handle in a fume hood.
Application Notes & Protocols: Suzuki-Miyaura Coupling of 2-(4-Bromo-2-fluorophenyl)imidazole for Advanced Pharmaceutical Scaffolds
Introduction: The Strategic Importance of Biaryl Imidazoles The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile tools in modern organic synthesis, particularly within the pharmaceu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Biaryl Imidazoles
The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile tools in modern organic synthesis, particularly within the pharmaceutical industry.[1][2][3] Its capacity for forging carbon-carbon bonds under relatively mild conditions with exceptional functional group tolerance has made it indispensable for constructing complex molecular architectures.[4][5] This guide focuses on a specific, high-value transformation: the coupling of 2-(4-Bromo-2-fluorophenyl)imidazole.
The resulting 2-biaryl-imidazole scaffold is a privileged motif in medicinal chemistry, appearing in a multitude of biologically active compounds. The strategic placement of the fluorine atom and the imidazole ring presents unique synthetic challenges and opportunities. The fluorine atom can modulate the electronic properties and metabolic stability of the final compound, while the imidazole core offers a key site for hydrogen bonding interactions with biological targets. However, the presence of the N-heterocycle can also complicate the catalytic process through potential coordination to the palladium center, necessitating a carefully optimized protocol.[6] This document provides a comprehensive guide, from mechanistic principles to a detailed, field-proven protocol, for researchers aiming to leverage this critical reaction in drug discovery and development.
The Catalytic Cycle: A Mechanistic Deep Dive
The efficacy of the Suzuki-Miyaura reaction hinges on a palladium-catalyzed cycle comprising three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[7][8] Understanding the function of each component is paramount for troubleshooting and optimization.
Oxidative Addition: The cycle initiates with the insertion of a catalytically active Pd(0) species into the carbon-bromine bond of the 2-(4-Bromo-2-fluorophenyl)imidazole. This is often the rate-limiting step and results in a Pd(II) complex. The choice of ligand is critical here; electron-rich and bulky phosphine ligands or N-heterocyclic carbenes (NHCs) can accelerate this step, especially for less reactive aryl halides.[7][9][10][11]
Transmetalation: This step involves the transfer of the organic group from the organoboron reagent to the Pd(II) center. For this to occur, the boronic acid must first be activated by a base. The base reacts with the boronic acid to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻), which then facilitates the ligand exchange on the palladium complex.[12][13][14][15] The exact mechanism of transfer is complex and can be influenced by the specific base, solvent, and ligands used.[8]
Reductive Elimination: In the final step, the two organic fragments on the Pd(II) center couple to form the new C-C bond of the biaryl product. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[2][7]
Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocol: Coupling with 4-Methoxyphenylboronic Acid
This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-(4-Bromo-2-fluorophenyl)imidazole with a representative boronic acid. Optimization may be required for different coupling partners.
Standard laboratory glassware (e.g., Schlenk tube or sealed vial), magnetic stirrer, heating mantle/oil bath
Inert gas supply (Argon or Nitrogen)
Procedure:
Reaction Setup:
To a dry Schlenk tube equipped with a magnetic stir bar, add 2-(4-Bromo-2-fluorophenyl)imidazole (e.g., 257 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), Pd(dppf)Cl₂ (22 mg, 0.03 mmol), and potassium carbonate (415 mg, 3.0 mmol).
Seal the Schlenk tube with a rubber septum.
Evacuate the tube under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere. This is critical as the Pd(0) active catalyst is sensitive to oxygen.[6]
Solvent Addition:
Prepare a degassed 4:1 mixture of 1,4-dioxane and water. To degas, bubble Argon or Nitrogen through the premixed solvent for 15-20 minutes.
Using a syringe, add the degassed solvent mixture (e.g., 5 mL for a 1.0 mmol scale reaction) to the Schlenk tube containing the solids.
Reaction:
Place the sealed Schlenk tube in a preheated oil bath or heating mantle set to 90 °C.
Stir the reaction mixture vigorously for 12-18 hours.
Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the starting material.
Work-up:
Once the reaction is complete, allow the mixture to cool to room temperature.
Dilute the reaction mixture with ethyl acetate (20 mL).
Wash the organic mixture sequentially with water (2 x 15 mL) and brine (15 mL).
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to obtain the crude product.
Purification:
Purify the crude residue by column chromatography on silica gel. A solvent gradient of hexane/ethyl acetate is typically effective for eluting the desired product, 2-(2-fluoro-4-(4-methoxyphenyl)phenyl)imidazole.
Optimization Strategy and Data
Achieving high yields and minimizing side reactions often requires systematic optimization. The choice of catalyst, ligand, base, and solvent can have a profound impact on the outcome. A logical workflow is essential for efficient optimization.
Application Note: Precision Functionalization of the Imidazole Nitrogen
-Functionalization of Imidazole Scaffolds Executive Summary The imidazole ring is a ubiquitous pharmacophore, present in blockbuster drugs ranging from Ondansetron to Losartan. However, its amphoteric nature ( ~14.2 for...
Author: BenchChem Technical Support Team. Date: February 2026
-Functionalization of Imidazole Scaffolds
Executive Summary
The imidazole ring is a ubiquitous pharmacophore, present in blockbuster drugs ranging from Ondansetron to Losartan. However, its amphoteric nature (
~14.2 for N-H acidity; ~7.0 for conjugate acid basicity) presents a unique challenge: controlling regioselectivity during functionalization. This guide moves beyond generic textbook conditions to provide field-proven protocols for -alkylation and -arylation, specifically addressing the "regioselectivity paradox" and scale-up safety.
Mechanistic Grounding: The Amphoteric Challenge
To optimize reaction conditions, one must first understand the substrate's behavior in solution. Imidazole exists as a tautomeric mixture. Functionalization typically proceeds via the imidazolyl anion (created by deprotonation) or the neutral species (via lone pair attack).
The Acidity/Basicity Balance
Acidity (
-H): The of the imidazole N-H is approximately 14.2 in water and 18.6 in DMSO [1]. This dictates that weak bases (e.g., , of conjugate acid ~10.3) are often kinetically slow in aprotic solvents unless heat or phase-transfer catalysts are applied. Stronger bases (NaH, ) effect quantitative deprotonation.
Nucleophilicity: The deprotonated imidazolyl anion is an ambident nucleophile. The negative charge is delocalized over N1 and N3.
The Regioselectivity Paradox
In unsymmetrical imidazoles (e.g., 4-substituted), tautomerism creates two distinct nucleophilic sites.
Steric Control: Alkylation generally favors the less hindered nitrogen (distal to the substituent).
Electronic Control: Electron-withdrawing groups (EWG) at C4 increase the acidity of the adjacent N-H, often directing alkylation to the more hindered N3 position (proximal) under specific thermodynamic conditions, though this is substrate-dependent [2].
Decision Matrix: Selecting the Right Methodology
Before selecting a protocol, evaluate your substrate and electrophile using the following logic flow.
Figure 1: Decision tree for selecting
-functionalization conditions based on electrophile type.
Process Friendly. "Cesium Effect" improves solubility. No gas evolution.
KOH
DMSO
RT
High Throughput. Rapid, but requires high DMSO solubility.
Detailed Procedure (NaH Method)
Safety Note: Sodium hydride releases hydrogen gas. Perform in a well-ventilated hood.
Preparation: Charge an oven-dried flask with Imidazole substrate (1.0 equiv) and anhydrous DMF (
concentration).
Deprotonation: Cool to 0°C. Add NaH (60% dispersion in oil, 1.2 equiv) portion-wise.
Checkpoint: Allow gas evolution to cease (approx. 15-30 min). The solution often turns clear or slightly yellow.
Alkylation: Add the Alkyl Halide (1.1 equiv) dropwise at 0°C.
Reaction: Warm to Room Temperature (RT) and stir.
Monitoring: Check TLC or LCMS after 1 hour. Most primary halides react < 2 hours.
Quench: Carefully add saturated
solution.
Workup: Extract with EtOAc (
). Wash combined organics with water () and brine () to remove DMF. Dry over .
Scientist's Insight: If regioselectivity is poor (1:1 mixture), consider using the SEM-Switch strategy: Protect the N1 with SEM-Cl, quaternize N3 with the alkylating agent, then remove the SEM group to reveal the "impossible" isomer [3].
does not work on unactivated aryl halides. Transition metal catalysis is required. While Palladium (Buchwald-Hartwig) works, Copper catalysis is preferred for imidazoles due to lower cost and excellent efficacy with nitrogen heterocycles.
The Catalyst System[1][2][3][4][5][6][7][8]
Catalyst: CuI (Copper(I) Iodide) is the standard.
Ligand: 1,10-Phenanthroline or trans-N,N'-dimethylcyclohexane-1,2-diamine. Ligands prevent catalyst aggregation and increase solubility.
(1.0 equiv for stoichiometric; 20 mol% for catalytic).
Note: While catalytic versions exist, stoichiometric copper often gives higher yields and faster kinetics for difficult substrates [4].[2]
Additive: Add Pyridine (2.0 equiv) or TEA.
Solvent: DCM or MeOH (
).
Atmosphere: Attach a balloon of
(or simply open to air with vigorous stirring).
Reaction: Stir at RT for 24–48 hours. The reaction mixture typically turns from blue/green to dark brown.
Workup: Filter through Celite. Concentrate and purify via column chromatography.
Troubleshooting & Quality Control
Common Failure Modes
Over-Alkylation (Quaternization):
Symptom:[3][4][5][6][7][8][9] Formation of imidazolium salts (dialkylated).
Fix: Ensure strict 1:1 stoichiometry and slow addition of the electrophile. Use a bulky base (
) to sterically discourage the second attack.
Hygroscopic Reagents:
Symptom:[3][4][5][6][7][8][9] Stalled reaction with NaH.
Fix: NaH degrades in moist air. Use fresh reagent or switch to
with molecular sieves.
Regioisomer Identification
Distinguishing N1 vs. N3 isomers is difficult by standard 1H NMR.
NOE (Nuclear Overhauser Effect): This is the definitive method. Irradiate the alkyl group protons; if you see enhancement of the C5-H (but not C2-H), you likely have the 1,5-isomer (often the "wrong" one). Enhancement of C2-H confirms N1 substitution.
HMBC: Look for long-range coupling between the alkyl protons and the imidazole ring carbons.
References
Bordwell pKa Table. (n.d.). Acidity in DMSO.[10][11][12] Retrieved from [Link]
Verkruijsse, H. D., et al. (2015). Regioselective N-alkylation of 1,3-azoles.[9] Organic Letters.[13] [Link]
Antilla, J. C., & Buchwald, S. L. (2000). Copper-Catalyzed N-Arylation of Imidazoles.[14][6][1][15] Organic Letters.[13] [Link]
Application Note: Determining the Solubility of 2-(4-Bromo-2-fluorophenyl)imidazole in DMSO and Methanol
Introduction In the landscape of modern drug discovery and medicinal chemistry, the imidazole scaffold is a cornerstone for the development of novel therapeutic agents, with applications ranging from antifungal to antica...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery and medicinal chemistry, the imidazole scaffold is a cornerstone for the development of novel therapeutic agents, with applications ranging from antifungal to anticancer treatments.[1] The compound 2-(4-Bromo-2-fluorophenyl)imidazole (CAS No. 1378876-52-8) is a halogenated imidazole derivative that serves as a versatile building block in organic synthesis.[1][2] Its strategic chemical structure makes it a valuable intermediate for creating diverse molecular libraries aimed at identifying new drug candidates.[1]
The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability and therapeutic efficacy.[3][4] Poor solubility can be a major hurdle in drug development, often leading to high dosage requirements and challenges in formulation.[3][4] Therefore, accurate determination of a compound's solubility in various solvents is a fundamental step in pre-formulation studies.[5]
This application note provides a detailed guide for researchers, scientists, and drug development professionals on determining the solubility of 2-(4-Bromo-2-fluorophenyl)imidazole in two commonly used laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. We will explore the theoretical underpinnings of solubility, present robust protocols for its measurement, and discuss the practical implications of the results.
The Critical Role of Solvents: DMSO and Methanol
The choice of solvent is paramount in solubility studies and various stages of drug development. DMSO and methanol are ubiquitous in pharmaceutical research, each possessing distinct properties that make them suitable for different applications.
2.1 Dimethyl Sulfoxide (DMSO): The Universal Solvent
DMSO is a polar aprotic solvent renowned for its exceptional ability to dissolve a wide array of both polar and nonpolar compounds.[6][7] This versatility makes it an indispensable tool in drug discovery, particularly for creating concentrated stock solutions for high-throughput screening.[6] Its miscibility with water and many organic solvents, coupled with a high boiling point, ensures the stability and accuracy of compound concentrations.[6] Furthermore, DMSO's capacity to penetrate biological membranes is leveraged in both in vitro and in vivo studies to enhance drug delivery.[7][8] However, it's important to note that DMSO can have its own biological effects, necessitating careful experimental design.[6]
2.2 Methanol: The Prototypical Polar Protic Solvent
Methanol (CH₃OH) is the simplest alcohol and a widely used polar protic solvent in the pharmaceutical and chemical industries.[9][10][11] Its ability to form hydrogen bonds makes it an effective solvent for many organic compounds. Methanol is frequently employed as a solvent for chemical reactions, recrystallization, and in analytical techniques such as High-Performance Liquid Chromatography (HPLC) and UV/VIS spectroscopy.[9][12] Its volatility allows for easy removal from samples, which is advantageous in many experimental workflows.[12]
Principles of Solubility Determination
Solubility is quantitatively defined as the maximum concentration of a solute that can dissolve in a solvent at a specific temperature to form a saturated solution.[4][13][14] At this point, the dissolved solute is in equilibrium with any undissolved solid.[4][15] The "shake-flask" or isothermal saturation method is considered the gold standard for determining thermodynamic solubility.[15] This involves agitating an excess of the solid compound in the solvent for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified.
Two common and accessible methods for quantifying the solute concentration in the supernatant are:
Gravimetric Analysis: This direct method involves evaporating the solvent from a known volume or mass of the saturated solution and weighing the remaining solid residue.[3][13]
UV-Vis Spectrophotometry: This indirect method relies on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert law).[14] It requires the compound to have a chromophore that absorbs light in the UV-Vis spectrum.
Experimental Protocols
This section outlines detailed step-by-step protocols for determining the solubility of 2-(4-Bromo-2-fluorophenyl)imidazole in DMSO and methanol using both gravimetric and UV-Vis spectrophotometric methods.
4.1 General Workflow for Solubility Determination
The overall process for determining solubility can be visualized as a sequence of key steps, from preparation to data analysis.
Caption: General workflow for solubility determination.
4.2 Protocol 1: Isothermal Saturation and Gravimetric Analysis
This protocol is straightforward and does not require specialized analytical instrumentation beyond a precision balance and an oven.
Materials:
2-(4-Bromo-2-fluorophenyl)imidazole
Anhydrous DMSO
Methanol (ACS grade or higher)
Vials with screw caps (e.g., 2 mL glass vials)
Orbital shaker or vortex mixer
Thermostatically controlled environment (e.g., incubator or water bath)
Centrifuge
Syringe filters (0.22 µm, compatible with the solvent)
Add an excess amount (e.g., 10-20 mg) of 2-(4-Bromo-2-fluorophenyl)imidazole to a tared vial. The exact mass should be recorded.
Carefully add a known volume (e.g., 1.0 mL) of the chosen solvent (DMSO or methanol) to the vial.
Securely cap the vial and place it on an orbital shaker in a temperature-controlled environment (e.g., 25°C).
Agitate the mixture for 24-48 hours to ensure equilibrium is reached. Visually confirm that excess solid remains.
Separation of Supernatant:
Remove the vial from the shaker and let it stand for 1 hour to allow the solid to settle.
Centrifuge the vial at a moderate speed (e.g., 5000 rpm for 10 minutes) to pellet the remaining solid.
Carefully draw the clear supernatant using a syringe and filter it through a 0.22 µm syringe filter into a clean, tared evaporation dish. This step is crucial to remove any fine particulates.
Gravimetric Determination:
Record the mass of the evaporation dish containing the filtered supernatant.
Place the dish in a drying oven at a temperature sufficient to evaporate the solvent without degrading the compound (e.g., 60-80°C). For DMSO, a vacuum oven is recommended due to its high boiling point.
Periodically remove the dish from the oven, cool it to room temperature in a desiccator, and weigh it.
Repeat the drying and weighing process until a constant mass is achieved.[13]
Calculation:
Calculate the mass of the dissolved solid by subtracting the initial mass of the empty dish from the final constant mass.
The solubility can be expressed in various units, such as mg/mL or g/100 mL.
4.3 Protocol 2: Isothermal Saturation and UV-Vis Spectrophotometric Analysis
This method is ideal for high-throughput screening and requires smaller sample volumes. It is contingent on the compound having a suitable UV absorbance profile.
Materials:
Same as in Protocol 1, with the addition of:
UV-Vis spectrophotometer
Quartz or UV-transparent cuvettes
Procedure:
Preparation of Saturated Solution and Supernatant:
Follow steps 1 and 2 from Protocol 1 to prepare the saturated solution and obtain the clear, filtered supernatant.
Preparation of Standard Curve:
Prepare a stock solution of 2-(4-Bromo-2-fluorophenyl)imidazole of a known concentration in the chosen solvent (DMSO or methanol).
Perform a serial dilution of the stock solution to create a series of standards with known concentrations.
Measure the UV absorbance of each standard at the wavelength of maximum absorbance (λ_max).
Plot a calibration curve of absorbance versus concentration. The curve should be linear in the concentration range of interest.
Sample Analysis:
Dilute the filtered supernatant with the same solvent to bring its concentration within the linear range of the standard curve. The dilution factor must be accurately recorded.
Measure the absorbance of the diluted supernatant at λ_max.
Calculation:
Use the equation of the line from the standard curve (y = mx + c, where y is absorbance and x is concentration) to determine the concentration of the diluted sample.
Multiply the calculated concentration by the dilution factor to determine the concentration of the original saturated supernatant.
Data Presentation and Interpretation
The solubility data for 2-(4-Bromo-2-fluorophenyl)imidazole should be presented clearly for easy comparison. The following table provides an illustrative example of how to report the findings.
Solvent
Method
Temperature (°C)
Solubility (mg/mL)
DMSO
Gravimetric
25
Hypothetical Value
UV-Vis Spectrophotometry
25
Hypothetical Value
Methanol
Gravimetric
25
Hypothetical Value
UV-Vis Spectrophotometry
25
Hypothetical Value
Interpretation:
A high solubility in DMSO is generally expected for a wide range of organic molecules and is crucial for its use in creating stock solutions for biological assays.[6][7]
Solubility in methanol provides insight into the compound's behavior in a polar protic environment, which can be relevant for formulation with other alcohols or aqueous systems.[9][10]
Discrepancies between the gravimetric and spectrophotometric results could indicate the presence of impurities or degradation of the compound under the experimental conditions.
Best Practices and Troubleshooting
Purity of Compound: Ensure the 2-(4-Bromo-2-fluorophenyl)imidazole is of high purity, as impurities can affect solubility measurements.[16]
Equilibrium Time: The time required to reach equilibrium can vary. It may be necessary to test different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been achieved.
Temperature Control: Maintain a constant temperature throughout the experiment, as solubility is temperature-dependent.[4][13]
Solvent Evaporation: Keep vials tightly sealed during equilibration to prevent solvent evaporation, which would alter the concentration.
Filter Compatibility: Use syringe filters that are chemically compatible with DMSO and methanol to avoid leaching of contaminants or adsorption of the compound.
Conclusion
This application note provides a comprehensive framework for the accurate and reliable determination of the solubility of 2-(4-Bromo-2-fluorophenyl)imidazole in DMSO and methanol. The detailed protocols for both gravimetric and UV-Vis spectrophotometric methods offer researchers flexibility based on available resources and experimental needs. Understanding the solubility of this key synthetic intermediate is a critical step in advancing its potential applications in medicinal chemistry and drug discovery.
References
Adeeba Qureshi, Dr. Jigar Vyas, Dr. UM Upadhyay. (2021). Determination of solubility by gravimetric method: A brief review. Int J Pharm Sci Drug Anal, 1(1):58-60. [Link]
Pharmapproach. (n.d.). Determination of Solubility by Gravimetric Method. [Link]
Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]
National Journal of Pharmaceutical Sciences. (n.d.). Determination of solubility by gravimetric method: A brief review. [Link]
American Pharmaceutical Review. (2013, April 2). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. [Link]
Pharmaffiliates. (2023, July 13). DMSO (Dimethyl Sulfoxide): A Versatile Organic Solvent And Drug Delivery Tool. [Link]
Aure Chemical. (2026, February 6). The Key Role of DMSO in Biopharmaceuticals and Cell Cryopreservation. [Link]
ACS Publications. (2023, February 27). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. [Link]
Technical Support Center: A Scientist's Guide to Removing Regioisomer Impurities from Imidazole Derivatives
Welcome to the technical support center dedicated to one of the most persistent challenges in medicinal chemistry and organic synthesis: the separation of imidazole regioisomers. The substitution pattern on the nitrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to one of the most persistent challenges in medicinal chemistry and organic synthesis: the separation of imidazole regioisomers. The substitution pattern on the nitrogen atoms of the imidazole ring is a critical determinant of a molecule's physicochemical properties and biological activity.[1] Consequently, obtaining a single, pure regioisomer is paramount for accurate drug development and research.
This guide provides field-proven troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established scientific principles.
Frequently Asked Questions (FAQs)
Q1: What are the primary methods for separating imidazole regioisomers, and how do I choose the right one?
The choice of separation method hinges on the physicochemical differences between your regioisomers. The three most effective techniques are High-Performance Liquid Chromatography (HPLC), fractional crystallization, and selective precipitation via salt formation.[2]
Chromatography (HPLC & Flash): This is the most versatile method, exploiting differences in polarity. If your isomers show any separation on a Thin-Layer Chromatography (TLC) plate, a chromatographic method will likely work. HPLC is ideal for high-purity isolation of small to moderate quantities, while flash column chromatography is suitable for larger-scale purification.[3]
Selective Precipitation/Crystallization: This method is highly effective and scalable but relies on significant differences in the physical properties of the isomers.[3] If one regioisomer is significantly more basic (a lower pKa value) than the other, it can be selectively protonated with a strong acid and precipitated as a salt.[4] Similarly, if the isomers have different solubilities in a particular solvent system, fractional crystallization can be employed.[5]
Q2: How can I definitively identify my separated regioisomers to confirm which is which?
Unambiguous structural elucidation is critical. While mass spectrometry can confirm that you have isolated isomers (as they have the same mass), it often cannot distinguish between them. The gold standard for identification is Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3]
1D NMR (¹H and ¹³C): The chemical shifts of the protons and carbons on the imidazole ring are highly sensitive to the substitution pattern. Comparing the spectra of your isolated isomers to known literature values or using computational predictions can often provide a clear answer.[3]
2D NMR (HMBC and NOESY): For novel compounds, 2D NMR techniques are indispensable.
HMBC (Heteronuclear Multiple Bond Correlation) identifies long-range (2-3 bond) correlations between protons and carbons. For an N-substituted imidazole, the protons on the substituent will show a key correlation to specific carbons within the imidazole ring, allowing for definitive assignment.[1]
NOESY (Nuclear Overhauser Effect Spectroscopy) reveals through-space proximity between protons. This is particularly useful for confirming which substituents are on the same side of the ring system.[1]
X-ray Crystallography: If you can grow a suitable single crystal of one of the regioisomers, single-crystal X-ray diffraction provides an unambiguous structural determination.[3]
Q3: Can I avoid the formation of regioisomers during my synthesis in the first place?
Yes, prevention is often the most efficient strategy. Regioisomer formation typically occurs during the N-alkylation or N-arylation of an unsymmetrically substituted imidazole ring.
Use of Protecting Groups: A common strategy is to introduce a protecting group that directs the substitution to a specific nitrogen. For example, a bulky protecting group like a trityl or a di(alkoxy)methyl group can be used to block one nitrogen, forcing alkylation to occur at the other.[6] The protecting group is then removed in a subsequent step.
Regiospecific Synthesis: Certain synthetic routes are inherently more regioselective. It is often worthwhile to investigate alternative synthetic pathways that build the imidazole ring with the desired substitution pattern already in place, avoiding the problematic alkylation step altogether.[3]
Reaction Condition Optimization: The ratio of regioisomers can be influenced by reaction conditions like solvent, temperature, and the nature of the base and electrophile.[3] While less reliable than using protecting groups, systematically screening these conditions may favor the formation of your desired isomer.
Troubleshooting Guide & Experimental Protocols
This section addresses specific problems you may encounter during the purification process.
Problem 1: My imidazole regioisomers are co-eluting or showing poor resolution in HPLC.
This is a common issue, as regioisomers often have very similar polarities. The key is to exploit the subtle differences between them.
Causality: Poor separation in HPLC results from insufficient differential interaction between the analytes and the stationary/mobile phases. To improve resolution, you must modify the system to amplify these subtle differences.
Caption: Decision workflow for HPLC optimization.
Initial Screening: Begin with a standard gradient, for example, on a C18 column, running from 95:5 Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid) to 5:95 over 15 minutes. This will establish if separation is feasible.[7]
Solvent System Adjustment: If co-elution occurs, switch to an isocratic elution at a solvent composition just before the isomers elute in the gradient run. Make small, systematic changes (e.g., 2-5% increments) to the organic solvent percentage.[2]
pH Modification (Reversed-Phase): If your regioisomers have different pKa values, their retention times can be significantly altered by changing the mobile phase pH. Prepare mobile phases with buffers at different pH values (e.g., pH 3 with formic acid, pH 7 with phosphate buffer, pH 9 with ammonium acetate) to see if resolution improves.[2][8]
Stationary Phase Variation: If resolution is still poor, the stationary phase may not be suitable. Try a different type of column. For instance, a phenyl-hexyl column can offer different selectivity (pi-pi interactions) compared to a standard C18 column. For chiral imidazoles, a chiral stationary phase is required.[9][10]
Problem 2: My imidazole derivative shows significant tailing on a silica gel column.
Causality: Tailing is a classic sign of strong, undesirable interactions between your basic imidazole compound and the acidic silanol (Si-OH) groups on the surface of the silica gel.[5] This leads to a slow, continuous elution off the column, resulting in broad peaks and poor separation.
Caption: How basic modifiers prevent peak tailing.
Prepare the Mobile Phase: Choose an appropriate solvent system based on TLC analysis (e.g., ethyl acetate/hexane or dichloromethane/methanol). Add 0.5-1% triethylamine (TEA) or pyridine to this mobile phase.[5]
Equilibrate the Column: Flush the packed silica gel column with at least 5 column volumes of the TEA-containing mobile phase. This is a critical step to ensure all the acidic sites on the silica are neutralized before you load your sample.
Sample Loading: For best results, use a "dry loading" technique. Dissolve your crude regioisomer mixture in a minimal amount of a strong solvent (like dichloromethane or methanol). Add a small amount of silica gel to this solution and evaporate the solvent completely to get a dry, free-flowing powder.
Column Run: Carefully add the dry-loaded sample to the top of the column. Elute with your TEA-containing mobile phase, collecting fractions and monitoring by TLC.[5]
Problem 3: My regioisomers have identical Rf values on TLC and won't separate by column chromatography.
When isomers have virtually identical polarity, chromatography is no longer a viable option. You must exploit other physical properties.
Causality: If the basicities (pKa) of the two imidazole nitrogens are sufficiently different, one isomer will be protonated more readily than the other. This difference can be used to selectively precipitate one isomer as a salt.
This protocol is adapted from established methods for separating imidazole regioisomers.[2][4]
Solvent Selection: Dissolve the mixture of regioisomers (e.g., 1.0 g) in a suitable anhydrous organic solvent (e.g., 20 mL of ethyl acetate, methyl isobutyl ketone, or dichloromethane). The solvent should be one in which the free base isomers are soluble, but the salt of at least one isomer is insoluble.
Acid Addition: While stirring the solution at room temperature, slowly add a strong acid (e.g., p-toluenesulfonic acid, methanesulfonic acid, or a solution of HCl in diethyl ether).[2] Add approximately 0.95 molar equivalents relative to the isomer you expect to be more basic. This substoichiometric amount helps to minimize the precipitation of the less basic isomer.
Precipitation & Isolation: Stir the mixture for 1-2 hours. The salt of the more basic regioisomer should precipitate out of the solution. If precipitation is slow, cooling the mixture in an ice bath can improve the yield.[2]
Filtration and Washing: Collect the precipitated salt by vacuum filtration. Wash the solid with a small amount of the cold solvent to remove any residual mother liquor containing the other isomer.
Purity Check & Liberation: Check the purity of the salt by NMR. If the free base is required, dissolve the purified salt in water and neutralize with a base (e.g., saturated sodium bicarbonate solution). Extract the liberated free base with an organic solvent (e.g., ethyl acetate), dry the organic layer (e.g., with Na₂SO₄), and concentrate under reduced pressure.[2]
Data Summary Tables
Table 1: Comparison of Primary Separation Techniques
Technique
Principle
Pros
Cons
Best For...
HPLC
Differential partitioning between mobile and stationary phases.
High resolution, excellent for analytical confirmation, automated.
Limited sample capacity, expensive equipment and solvents.
Isolating high-purity material on a small to medium scale (<1g).[3]
Flash Chromatography
Similar to HPLC but with lower pressure and larger particle size silica.
High capacity, relatively inexpensive, good for large-scale purification.
Lower resolution than HPLC, can use large solvent volumes.
Bulk purification (>1g) where isomers have a clear ∆Rf on TLC.[11]
Selective Precipitation
Difference in basicity (pKa) between regioisomers.
Very scalable, cost-effective, avoids chromatography.
Only works if there is a significant pKa difference, requires optimization.
Large-scale industrial synthesis where one isomer is significantly more basic.[4]
Recrystallization
Difference in solubility between regioisomers in a given solvent.
Excellent for final polishing to high purity, scalable.
Requires finding a suitable solvent system, can have lower yields.
Purifying a solid that is already >80-90% pure of the desired isomer.[5]
References
Technical Support Center: Separation of Imidazole Regioisomers. Benchchem.
A Definitive Guide to Differentiating N-Regioisomers of Imidazo[4,5-b]pyridines using 2D-NOESY and HMBC. Benchchem.
Technical Support Center: Regioisomer Form
Technical Support Center: Purification of Imidazole Deriv
HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica.
How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applic
Chiral Separation and Determination of Imidazole... Journal of Forensic Science and Medicine - Ovid.
Green synthesis of imidazole derivatives in a ternary deep eutectic solvent system.
Process for the isolation and purification of an imidazole stereoisomer from a mixture of stereoisomers by selective precipitation.
HPLC method for separating enantiomers of imidazole derivatives - Antifungal compounds.
HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIV
An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. MDPI.
An easily introduced and removed protecting group for imidazole nitrogen: A convenient route to 2-substituted imidazoles.
Preventing debromination during imidazole coupling reactions
A Guide to Preventing and Troubleshooting Debromination Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've frequently collaborated with teams tackling the complexities of pal...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Preventing and Troubleshooting Debromination
Welcome, researchers and drug development professionals. As a Senior Application Scientist, I've frequently collaborated with teams tackling the complexities of palladium-catalyzed cross-coupling reactions involving bromoimidazoles. A recurring and often frustrating challenge is the undesired side reaction of debromination, which can significantly lower yields and complicate purification.
This guide is designed to serve as a technical resource, moving beyond simple protocols to explain the underlying chemical principles. By understanding the "why" behind these side reactions, you can make more informed decisions to optimize your synthetic routes. We will explore the common causes of debromination and provide a systematic approach to troubleshooting, ensuring your experiments are both successful and reproducible.
Frequently Asked Questions (FAQs)
Q1: What exactly is debromination in the context of imidazole coupling?
A: Debromination, also known as hydrodehalogenation, is a side reaction where the bromine atom on your imidazole ring is replaced by a hydrogen atom.[1] This results in the formation of the parent imidazole scaffold instead of your desired coupled product. This not only reduces the yield of your target molecule but also introduces a significant impurity that can be challenging to separate due to similar polarities.
The generally accepted mechanism involves the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[2] This Pd-H intermediate can then transfer a hydride to the palladium center after the initial oxidative addition of the bromoimidazole, leading to the reductive elimination of the unwanted debrominated product.[1]
Q2: What are the primary factors that promote this unwanted debromination?
A: Several reaction parameters can unfortunately favor the debromination pathway. The most critical factors include:
Choice of Base: The strength and type of base are paramount. Strong bases, particularly alkoxides like sodium tert-butoxide (NaOt-Bu), are common culprits in generating hydride species that fuel the debromination reaction.[2][3]
Catalyst and Ligand System: The electronic and steric properties of the palladium catalyst and its coordinating ligand dictate the relative rates of the desired coupling versus the undesired debromination.[1]
Reaction Temperature: Higher temperatures can accelerate side reactions. Debromination pathways may have a higher activation energy, meaning they become more significant at elevated temperatures.[3][4]
Solvent Choice: Protic solvents (e.g., alcohols, water) can directly serve as a source of protons or hydrides, facilitating debromination.[1][5] Even some aprotic solvents can decompose at high temperatures to generate hydride sources.[2]
Presence of an Unprotected Imidazole N-H: The acidic proton on an unprotected imidazole can interfere with the reaction. It can react with the base or coordinate to the palladium center, influencing the catalytic cycle and potentially promoting side reactions.[6][7]
Q3: Can protecting the imidazole nitrogen really prevent debromination?
A: Yes, this is a highly effective strategy. Protecting the imidazole nitrogen with a suitable group, such as a Boc (tert-butyloxycarbonyl) or SEM (2-(trimethylsilyl)ethoxymethyl) group, can significantly suppress debromination.[1][8] Protection prevents the N-H proton from participating in acid-base chemistry with the reaction base and can alter the electronic properties of the imidazole ring, often favoring the desired cross-coupling pathway.[9] While it adds extra steps to your synthesis (protection and deprotection), the resulting increase in yield and purity often justifies the effort.
Troubleshooting Guide: A Systematic Approach
When faced with significant debromination or low conversion, a systematic, step-by-step approach to optimization is crucial.
Issue 1: Significant Formation of Debrominated Imidazole Byproduct
You've run your reaction and LC-MS or NMR analysis shows a major peak corresponding to your starting material minus the bromine. This is a classic case of hydrodehalogenation. The following workflow will help you diagnose and solve the issue.
Caption: A logical workflow for troubleshooting debromination.
The Competing Catalytic Cycles
To visualize the problem, consider the two competing pathways available to the palladium catalyst after oxidative addition. The goal is to steer the reaction toward the transmetalation pathway while suppressing the palladium-hydride pathway.
Caption: Competing pathways in palladium-catalyzed cross-coupling.
Data-Driven Optimization
Your choice of reagents and conditions has a quantifiable impact on the reaction outcome. The following table summarizes general trends observed in the field.
Parameter
Condition to Reduce Debromination
Rationale
Base
Use weaker inorganic bases (e.g., K₃PO₄, Cs₂CO₃, KF, CsF).[1]
Stronger bases like alkoxides (NaOt-Bu) can promote the formation of palladium-hydride species that lead to debromination.[3]
Ligand
Use bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos).[3]
These ligands accelerate the reductive elimination step to form the desired C-C or C-N bond, making it more competitive with the debromination pathway.[3]
Temperature
Lower the reaction temperature (e.g., from 100°C to 80°C).[3]
Debromination pathways may have a higher activation energy, so lowering the temperature can selectively disfavor this side reaction.[1][4]
Solvent
Use less polar aprotic solvents (e.g., Toluene, Dioxane).[6][10]
Avoid protic solvents like alcohols, which can be a hydride source. Some polar aprotic solvents like DMF can also be problematic at high temperatures.[1][10]
N-H Group
Protect the imidazole nitrogen (e.g., with Boc, SEM).[1]
An unprotected N-H can be deprotonated, potentially interfering with the catalyst or acting as a proton source for side reactions.[6][7]
Experimental Protocols
General Protocol for Suzuki-Miyaura Coupling of Bromoimidazoles
This protocol provides a robust starting point for minimizing debromination.
1. Reagent Preparation:
To an oven-dried reaction vessel, add the bromoimidazole (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), and a mild base such as potassium phosphate (K₃PO₄, 2.0-3.0 eq.).[3]
Note: Ensure all solid reagents are dry and free-flowing. Grinding the base to a fine powder can improve reproducibility.[11]
2. Catalyst and Ligand Addition:
In a glovebox or under a strong flow of inert gas, add the palladium precursor (e.g., Pd₂(dba)₃, 1-3 mol%) and the ligand (e.g., XPhos, 2-6 mol%).[1]
Note: Using air- and moisture-stable pre-catalysts can improve consistency.
3. Solvent Addition and Degassing:
Seal the vessel. Evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.
Add the degassed solvent (e.g., Toluene or Dioxane/H₂O mixture) via syringe.[1][5]
Note: Proper degassing is critical to remove oxygen, which can deactivate the Pd(0) catalyst.[1]
4. Reaction Execution:
Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 80°C) and stir vigorously.[4]
Monitor the reaction progress by TLC or LC-MS.
Note: If the reaction is sluggish, consider increasing the temperature in small increments.
5. Work-up and Purification:
Upon completion, cool the reaction to room temperature.
Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.[1]
References
BenchChem. (2025). Preventing debromination in Suzuki coupling of bromo-imidazoles.
BenchChem. (2025). Preventing dehalogenation in 2-bromo-6-methyl-1H-benzo[d]imidazole reactions.
BenchChem. (2025). Avoiding debromination in "N-(3-bromophenyl)furan-2-carboxamide" reactions.
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
BenchChem. (2025).
BenchChem. (2025). Technical Support Center: Cross-Coupling Reactions with 4-Bromo-1-(4-fluorophenyl)-1H-imidazole.
BenchChem. (2025).
MDPI. (2020). Halogens On, H-Bonds Off—Insights into Structure Control of Dihalogenated Imidazole Derivatives. [Link]
Reddit. (2019). Significant dehalogenation in stille coupling. [Link]
BenchChem. (2025). Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid.
Technical Comparison Guide: 2-(4-Bromo-2-fluorophenyl)imidazole vs. Non-Fluorinated Analogs
Executive Summary: The "Fluorine Effect" in Imidazole Scaffolds 2-(4-Bromo-2-fluorophenyl)imidazole represents a critical evolution in the design of biaryl imidazole scaffolds, widely utilized in the development of p38 M...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Fluorine Effect" in Imidazole Scaffolds
2-(4-Bromo-2-fluorophenyl)imidazole represents a critical evolution in the design of biaryl imidazole scaffolds, widely utilized in the development of p38 MAP kinase inhibitors, antifungal agents (azoles), and non-steroidal anti-inflammatory drugs (NSAIDs).[1]
While the non-fluorinated parent compound, 2-(4-Bromophenyl)imidazole , serves as a competent synthetic building block, the introduction of the fluorine atom at the ortho position of the phenyl ring confers three distinct medicinal chemistry advantages:
Metabolic Blockade: It sterically and electronically shields the phenyl ring from oxidative defluorination and hydroxylation by Cytochrome P450 enzymes.
pKa Modulation: The electron-withdrawing nature of fluorine lowers the basicity of the imidazole nitrogen, optimizing membrane permeability without sacrificing solubility.
Conformational Control: The ortho-fluorine induces a specific torsional angle between the phenyl and imidazole rings, often locking the bioactive conformation and reducing the entropic penalty of binding.
This guide provides an objective technical comparison, supported by synthetic protocols and physicochemical data.
Physicochemical Profile & Performance Data
The following data highlights the shift in properties driven by the single fluorine substitution.
Conformational Bias: Reduces entropic cost of binding.[1]
Mechanistic Visualization
Metabolic Stability & Conformational Locking
The diagram below illustrates how the ortho-fluorine atom protects the molecule from Phase I metabolism and forces a twisted conformation.
Caption: The ortho-fluorine atom (Green Node) blocks CYP450 access, preventing hydroxylation, while pre-organizing the molecule for target binding.
Experimental Protocols
Synthesis of 2-(4-Bromo-2-fluorophenyl)imidazole
Methodology: Debus-Radziszewski Imidazole Synthesis.[1]
Rationale: This route is preferred over Suzuki coupling for the 2-position due to higher atom economy and scalability.[1]
Expected Result: The fluorinated analog should exhibit a significantly lower slope (slower degradation), translating to a
extension of >2-fold compared to the non-fluorinated control.
References
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link
Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link[1]
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[1]
Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Link[1]
BenchChem. (2025).[3][4] Technical Guide to 4-Bromo-1-(4-fluorophenyl)-1H-imidazole. Link (Note: Generalized reference for synthetic precedent).
A Comparative Guide to the Structure-Activity Relationship of 2-Fluorophenyl Imidazole Derivatives
The imidazole scaffold, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and synthetic drugs.[1][2] Its uniq...
Author: BenchChem Technical Support Team. Date: February 2026
The imidazole scaffold, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone in medicinal chemistry, gracing the structures of numerous natural products and synthetic drugs.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a privileged structure in the design of therapeutic agents.[3] A particularly fruitful area of research has been the incorporation of a 2-fluorophenyl substituent onto the imidazole core. The introduction of the highly electronegative fluorine atom can profoundly influence the physicochemical properties of the parent molecule, including its metabolic stability, pKa, and binding affinity to biological targets.[4] This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-fluorophenyl imidazole derivatives across three key therapeutic areas: oncology, inflammation, and infectious diseases. We will delve into the subtle yet critical role of structural modifications on biological activity, supported by experimental data and detailed protocols.
Anticancer Activity: Targeting Kinases with Precision
The dysregulation of protein kinases is a hallmark of many cancers, making them prime targets for therapeutic intervention. Several 2-fluorophenyl imidazole derivatives have emerged as potent kinase inhibitors, demonstrating significant antiproliferative activity. The SAR of these compounds is often dictated by the substitution pattern on both the phenyl and imidazole rings.
A notable class of anticancer 2-fluorophenyl imidazole derivatives are the 2-(4-fluorophenyl) imidazol-5-ones. These compounds have been shown to exhibit potent inhibitory activity against VEGFR-2, a key mediator of angiogenesis, and CDK2, a crucial regulator of the cell cycle.[5]
A study by Abo-Elanwar et al. provides a clear illustration of the SAR of this scaffold.[5] The core structure consists of a 2-(4-fluorophenyl)-4-arylidene-imidazol-5-one. Variations in the arylidene moiety at the 4-position of the imidazolone ring have a significant impact on the inhibitory potency.
Key SAR Observations for Anticancer Activity:
Position of the Fluoro Group: While many studies focus on the 4-fluoro (para) substitution, the position of the fluorine atom on the phenyl ring can significantly impact activity. For instance, in a series of fluoro-substituted benzimidazoles, the para-substituted derivative showed markedly higher cytotoxicity against HeLa and HepG2 cancer cell lines compared to the ortho-substituted analog.
Substitution on the Imidazole Ring: Modifications at other positions of the imidazole ring are also critical. For example, the introduction of a chalcone moiety at the 4-position of the imidazolone ring has been shown to enhance anticancer activity.[5]
Comparison with Other Halogens: While direct head-to-head comparisons are not always available, the unique properties of fluorine (small size, high electronegativity) often lead to superior activity compared to other halogens like chlorine or bromine. This can be attributed to fluorine's ability to form strong, favorable interactions with enzyme active sites.
Table 1: Comparative Anticancer Activity of 2-(4-Fluorophenyl) Imidazol-5-one Derivatives [5]
Compound
Arylidene Substituent at C4
VEGFR-2 IC₅₀ (nM)
CDK2A IC₅₀ (µM)
6
4-(N,N-dimethylamino)phenyl
67
>10
25
4-chlorophenyl
120
1.25
26
4-methoxyphenyl
90
0.66
29
2-thienyl
150
2.5
Doxorubicin
-
-
-
Anti-inflammatory Activity: Modulating the p38 MAPK and NF-κB Pathways
Chronic inflammation is a key driver of numerous diseases. The p38 mitogen-activated protein kinase (MAPK) and the nuclear factor-kappa B (NF-κB) signaling pathways are central to the inflammatory response, making them attractive targets for anti-inflammatory drugs. Substituted 2-fluorophenyl imidazoles have shown promise in this area.
The anti-inflammatory potential of these compounds often correlates with their ability to inhibit p38 MAPK and subsequent downstream signaling, including the phosphorylation of NF-κB.
Key SAR Observations for Anti-inflammatory Activity:
Pyridine and Pyrimidine Moieties: The presence of a pyridine or pyrimidine ring attached to the imidazole core is a common feature in potent p38 MAPK inhibitors.
Substituents on the Imidazole Ring: The nature and position of substituents on the imidazole ring can influence both potency and selectivity.
Impact of the Fluorophenyl Group: The 4-fluorophenyl group is a recurring motif in many p38 MAPK inhibitors, suggesting a favorable interaction with the enzyme's active site.
The imidazole scaffold is the backbone of many clinically used antifungal agents, such as ketoconazole and miconazole. These drugs primarily act by inhibiting lanosterol 14α-demethylase (CYP51), a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane. The introduction of a 2-fluorophenyl group can enhance the antifungal potency of these compounds.
Key SAR Observations for Antifungal Activity:
Position of the Fluoro Group: Studies on thiosemicarbazide derivatives with a nitroimidazole moiety have shown that compounds with a meta-fluorophenyl substituent exhibit high activity against dermatophytes.[6]
Comparison with Other Halogens: In the same study, fluorine-containing derivatives demonstrated higher activity than their chlorinated counterparts.[6]
Hydrophobicity: The lipophilicity of the molecule, influenced by substituents, plays a crucial role in its ability to penetrate the fungal cell membrane.
Table 2: Comparative Antifungal Activity of Halogenated Phenyl Thiosemicarbazide Derivatives against T. rubrum [6]
Compound
Phenyl Substituent
MIC (µg/mL)
3
3-chlorophenyl
62.5
6
3-fluorophenyl
31.25
Fluconazole
-
-
Experimental Protocols
Synthesis of 2-(4-Fluorophenyl)-1H-benzo[d]imidazole
A general and robust method for the synthesis of 2-substituted benzimidazoles involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.
Step-by-Step Protocol:
Reaction Setup: In a round-bottom flask, combine o-phenylenediamine (1.0 eq) and 4-fluorobenzoic acid (1.1 eq).
Solvent and Catalyst: Add polyphosphoric acid (PPA) as both the solvent and catalyst.
Heating: Heat the reaction mixture at 150-180 °C for 4-6 hours.
Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.
Neutralization: Neutralize the acidic solution with a saturated solution of sodium bicarbonate until a precipitate is formed.
Isolation: Filter the solid precipitate, wash it thoroughly with water, and dry it under vacuum.
Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 2-(4-fluorophenyl)-1H-benzo[d]imidazole.
In Vitro Kinase Inhibition Assay (General Protocol)
This protocol outlines a general procedure for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound against a target kinase.
Step-by-Step Protocol:
Compound Preparation: Prepare a stock solution of the 2-fluorophenyl imidazole derivative in 100% DMSO. Create a series of dilutions of the test compound in the assay buffer.
Kinase Reaction Mixture: In a microplate, prepare a reaction mixture containing the target kinase, a suitable substrate (e.g., a peptide or protein), and the assay buffer.
Incubation with Inhibitor: Add the diluted test compound or vehicle (DMSO) to the kinase reaction mixture and incubate for a predetermined period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.
Initiation of Reaction: Initiate the kinase reaction by adding ATP.
Reaction Incubation: Incubate the plate at 30°C for a specific duration (e.g., 30-60 minutes).
Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based ADP detection, fluorescence polarization, or antibody-based detection).
Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Visualizing Structure-Activity Relationships
Caption: Key SAR trends for 2-fluorophenyl imidazole derivatives.
Conclusion
The 2-fluorophenyl imidazole scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The strategic placement of a fluorine atom on the phenyl ring, coupled with judicious modifications to the imidazole core, allows for the fine-tuning of biological activity against a range of targets. As demonstrated in this guide, these derivatives have shown significant potential as anticancer, anti-inflammatory, and antifungal agents. The comparative analysis of their structure-activity relationships provides a valuable framework for the rational design of next-generation imidazole-based drugs with improved potency, selectivity, and pharmacokinetic profiles. Further exploration of this chemical space is warranted to unlock the full therapeutic potential of this remarkable class of compounds.
References
Bouchal, B., Abrigach, F., et al. (2019).
Elejalde, N. R., et al. (2018). Synthesis and in vitro Antifungal Evaluation of Novel N‐Substituted 4‐Aryl‐2‐methylimidazoles. ChemistrySelect.
Jasim, H. A., et al. (2023). Fluorinated benzimidazole derivatives: In vitro antimicrobial activity. Bioorganic & Medicinal Chemistry Letters.
Kamal, A., et al. (2010). Synthesis and in vitro anticancer activity of some new 2-aryl-4-arylidene-5(4H)-imidazolones. Bioorganic & Medicinal Chemistry Letters.
Mahapatra, D. K., et al. (2015). Chalcone-imidazolone conjugates as potential anticancer agents. Acta Poloniae Pharmaceutica.
Mai, A., et al. (2014). Synthesis and biological evaluation of novel imidazolone-containing chalcones as potential anticancer agents. European Journal of Medicinal Chemistry.
Mostafa, A. S., et al. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science.
Nasir Abbas Bukhari, S., et al. (2013). Synthesis, in vitro antimicrobial and antioxidant activities of some new 2-(4-aryl)-4,5-diphenyl-1H-imidazole derivatives. Journal of the Serbian Chemical Society.
Ramaiah, M. J., et al. (2011). Synthesis and biological evaluation of novel 4-arylidene-2-phenyl-5(4H)-imidazolones as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters.
Słoczyńska, K., et al. (2021). 2-(4-Fluorophenyl)
Spano, D., et al. (2016). Apoptosis: a key regulator of cancer cell growth and tumor suppression.
Zhang, L., et al. (2014). Imidazole and its derivatives: a patent review (2009 - 2013).
Akhtar, M. J., et al. (2017). A review on the chemistry and biological significance of nitrogen-containing heterocyclic compounds. Mini-Reviews in Medicinal Chemistry.
Kalyanaraman, B. (2017). Teaching the basics of redox biology to medical and graduate students: Oxidants, antioxidants and disease mechanisms. Redox Biology.
Abo-Elanwar, Y. A., Mostafa, A. S., El-Sayed, M. A. A., & Nasr, M. N. A. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as Anticancer Agents. Journal of Applied Pharmaceutical Science, 9(05), 001–011.
BenchChem. (2025). A Comparative Analysis of the Biological Activities of Fluorophenyl Imidazole Isomers.
BenchChem. (2025). Application Notes and Protocols: Vegfr-2-IN-13 In Vitro Kinase Assay.
Biernasiuk, A., et al. (2025). In Vitro Antifungal Activity of Thiosemicarbazide Derivatives with a Nitroimidazole Moiety Against Trichophyton spp.
A Researcher's Guide to the Structural Analysis of 2-Aryl Substituted Imidazoles: A Comparative Overview
The imidazole moiety, particularly when substituted with an aryl group at the 2-position, represents a privileged scaffold in medicinal chemistry and materials science.[1][2][3] These compounds are integral to the develo...
Author: BenchChem Technical Support Team. Date: February 2026
The imidazole moiety, particularly when substituted with an aryl group at the 2-position, represents a privileged scaffold in medicinal chemistry and materials science.[1][2][3] These compounds are integral to the development of novel therapeutics, including anticancer, antiviral, and antibacterial agents, and also find use as corrosion inhibitors and stable carbene precursors.[1] Understanding the precise three-dimensional arrangement of atoms in these molecules is paramount, as it governs their biological activity, physical properties, and interaction with target macromolecules.[4][5] This guide provides an in-depth comparison of X-ray crystallography with alternative analytical techniques for the structural elucidation of 2-aryl substituted imidazoles, offering field-proven insights for researchers, scientists, and drug development professionals.
Section 1: The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)
Single-crystal X-ray diffraction (SCXRD) is the definitive method for determining the atomic and molecular structure of crystalline materials.[5][6] It provides unambiguous, high-resolution data on bond lengths, bond angles, and the overall molecular geometry, which are crucial for structure-activity relationship (SAR) studies in drug design.[5] The technique relies on the principle that a crystal lattice will diffract a beam of X-rays in a predictable pattern based on the arrangement of its constituent atoms.[6]
The journey from a newly synthesized compound to a refined crystal structure is a multi-step process that demands precision and careful experimental design. Each step is critical for obtaining high-quality crystals suitable for diffraction analysis.[6] The causality behind these choices is rooted in the fundamental principles of crystal growth and X-ray physics. A typical workflow is outlined below.[7]
A generalized workflow for small-molecule X-ray crystallography.
The Cambridge Structural Database (CSD) is the world's largest repository for small-molecule organic and metal-organic crystal structures, containing over 1.3 million entries.[8] A search of the CSD reveals a wealth of data on 2-aryl substituted imidazoles.[9] The table below presents a comparison of key crystallographic parameters for a selection of these compounds, illustrating the structural diversity within this class. The angle between the imidazole and aryl rings is a particularly important parameter, as it defines the molecule's overall conformation.
Data sourced from multiple crystallographic studies.[10][11][12]
Expert Insight: The choice of space group and the resulting unit cell parameters are dictated by the molecule's symmetry and how it packs in the crystal lattice. Intermolecular interactions, such as hydrogen bonds and π-π stacking, play a crucial role in determining this packing arrangement.[3][11]
Section 2: A Multi-faceted Approach: Comparison with Alternative Techniques
While SCXRD provides unparalleled detail on the solid-state structure, a comprehensive understanding requires a combination of analytical methods. Other techniques offer complementary information about the molecule's properties in different states (e.g., in solution) or provide computational predictions.
NMR is a powerful tool for elucidating the structure of molecules in solution. 1H and 13C NMR confirm the connectivity of the molecule, while advanced techniques like Nuclear Overhauser Effect Spectroscopy (NOESY) can provide information about through-space proximity of atoms, helping to define the solution-state conformation.
Comparison:
SCXRD: Provides precise atomic coordinates, bond lengths, and angles in the solid state.
NMR: Reveals the structure and dynamics in solution, which is often more biologically relevant. The conformation in solution may differ from the solid-state structure due to crystal packing forces.
Density Functional Theory (DFT) is a computational method used to predict the electronic structure and geometry of molecules.[13][14] By calculating the lowest energy conformation, DFT can provide a theoretical model of the molecular structure.[1][14]
Comparison:
SCXRD: Experimental, definitive structure of the crystalline form.
DFT: Theoretical prediction. While often highly accurate, it must be validated by experimental data. DFT is invaluable for studying transition states and reaction mechanisms that cannot be observed by crystallography.[14] The agreement between DFT-calculated geometries and experimental XRD data is often used to validate the computational method.[14]
The relationship between these core techniques can be visualized as a triangle, where each method provides a unique and essential piece of the structural puzzle.
Synergistic relationship of key structural analysis techniques.
Section 3: Detailed Experimental Protocols
Trustworthy and reproducible protocols are the bedrock of scientific integrity. The following are representative, self-validating procedures for the synthesis and crystallization of 2-aryl substituted imidazoles.
This protocol describes a cascade process for synthesizing (4 or 5)-aryl-2-aroyl-1H-imidazoles from readily available aryl methyl ketones.[15]
Oxidation Step: Mix 1 mmol of the desired aryl methyl ketone with 1 mL of aqueous HBr (48%) in 1 mL of DMSO.
Stir the mixture at 55 °C for 10-12 hours. The DMSO/HBr system serves as the oxidant.
Cyclization Step: Increase the temperature to 80 °C and add 100 mg of ammonium acetate. Ammonium acetate serves as the nitrogen source for the imidazole ring.
Stir the mixture for an additional 1 hour at 80 °C.
Isolation: Cool the reaction mixture. The product will precipitate from the solution.
Filter the solid product and wash with cold water to afford the crude 2-aroyl-4(5)-aryl-1H-imidazole. Further purification can be achieved by recrystallization or column chromatography.
Obtaining high-quality single crystals is often the most challenging step in the SCXRD workflow.[5][6] The choice of solvent and technique is critical and often determined empirically.
Method: Slow Evaporation
This is the simplest and most common crystallization technique.
Solvent Selection: Dissolve the purified 2-aryl imidazole derivative in a suitable solvent (or solvent mixture, e.g., ethanol/water, dichloromethane/hexane) to near saturation at room temperature or with gentle heating. The ideal solvent is one in which the compound is moderately soluble and which evaporates at a suitable rate.
Preparation: Filter the solution through a small plug of cotton or a syringe filter into a clean vial to remove any dust or particulate matter which could act as unwanted nucleation sites.
Evaporation: Cover the vial with a cap or parafilm pierced with a few small holes using a needle. This allows the solvent to evaporate slowly over a period of several hours to days.
Crystal Growth: Place the vial in a vibration-free location. As the solvent evaporates, the solution becomes supersaturated, and crystals will begin to form.
Harvesting: Once crystals of a suitable size (approx. 0.1-0.3 mm) have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals gently with a small amount of cold solvent and allow them to air dry.
Conclusion
The structural characterization of 2-aryl substituted imidazoles is a critical endeavor in modern chemical research. While single-crystal X-ray diffraction remains the gold standard for providing definitive, high-resolution solid-state structural data, a comprehensive analysis is best achieved through its synergistic use with other techniques. NMR spectroscopy provides invaluable insight into the behavior of these molecules in solution, and computational methods like DFT allow for the theoretical prediction and rationalization of their structural and electronic properties. By employing this multi-technique approach, researchers can build a complete and robust understanding of these important compounds, accelerating the discovery and development of new drugs and materials.
References
Small Molecule X-Ray Crystallography, Theory and Workflow. (2025). ResearchGate. [Link]
From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. (2022). ACS Publications. [Link]
Two novel imidazole derivatives – Combined experimental and computational study. ResearchGate. [Link]
Conformational analysis and quantum descriptors of two new imidazole derivatives by experimental, DFT, AIM, molecular docking studies and adsorption activity on graphene. (2020). PMC. [Link]
SYNTHESIS OF 2-ACYL-1-MElHYL-l~-IMIDAZOLES AND REACTIVITY OF. J-STAGE. [Link]
Synthesis and Crystal Structures of Halogen-Substituted 2-Aryl-N-phenylbenzimidazoles. (2022). MDPI. [Link]
Synthesis of 2-aroyl-(4 or 5)-aryl-1H-imidazoles and 2-hydroxy-3,6-diaryl-pyrazines via a cascade process. ResearchGate. [Link]
Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2023). MDPI. [Link]
A comprehensive investigation on one-pot synthesis of imidazole derivatives: quantum computational analysis, molecular docking, molecular dynamics simulations and antiviral activity against SARS-CoV-2. (2024). Taylor & Francis Online. [Link]
SYNTHESIS, X-RAY CRYSTALLOGRAPHY, HIRSHFELD SURFACE AND 3D ENERGY FRAMEWORK ANALYSIS OF TWO IMIDAZOLE DERIVATIVES. (2021). Journal of Advanced Scientific Research. [Link]
Synthesis, X-Ray Structure and Molecular Docking Analysis of Two Novel 1,2,4,5-Tetrasubstituted Imidazole Derivatives. (2018). ResearchGate. [Link]
Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies. (2024). ACS Publications. [Link]
Crystallographic and spectroscopic characterization of two 1-phenyl-1H-imidazoles: 4-(1H-imidazol-1-yl)benzaldehyde and 1-(4-methoxyphenyl). International Union of Crystallography. [Link]
Facile synthesis of 2-substituted imidazoles. The Journal of Organic Chemistry. [Link]
Synthesis of Some Novel Tetra Aryl Imidazoles Compounds: Evaluation of In-Vitro Cytotoxicity and Anthelmintic Activity. International Journal of Medical Research and Health Sciences. [Link]
Imidazol-2-ylidene stabilized tetrahedral cobalt carbonyl complexes: A computational and structural database study. (2019). PMC. [Link]
1-Alkyl-2-(arylazo)imidazoles: Unique Combination of Photochromic and Liquid Crystal Properties. Preprints.org. [Link]
The Largest Curated Crystal Structure Database. CCDC. [Link]
Structures of the (Imidazole) - nH+ (n=1,2,3) Ions Revisited with Cryogenic Infrared Spectroscopy: The Effect of the Tag on the Spectra. (2022). PUBDB. [Link]
1-Alkyl-2-(arylazo)imidazoles: Unique Combination of Photochromic and Liquid Crystal Properties. (2023). ResearchGate. [Link]
Chemistry of Azoimidazoles: Synthesis, Spectral Characterization, Electrochemical Studies, and X-ray Crystal Structures of Isomeric Dichloro Bis[1-alkyl-2-(arylazo)imidazole] Complexes of Ruthenium(II). ACS Figshare. [Link]
A Comprehensive Guide to the Safe Disposal of 2-(4-Bromo-2-fluorophenyl)imidazole
The proper management and disposal of specialized chemical reagents are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides an in-depth, procedural framework...
Author: BenchChem Technical Support Team. Date: February 2026
The proper management and disposal of specialized chemical reagents are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides an in-depth, procedural framework for the safe handling and disposal of 2-(4-Bromo-2-fluorophenyl)imidazole. As a halogenated heterocyclic compound, this substance requires specific protocols that go beyond general chemical waste streams. This document is designed for researchers, scientists, and drug development professionals, offering field-proven insights to manage this chemical's lifecycle from use to final disposition.
Hazard Profile and Risk Assessment
Understanding the intrinsic hazards of 2-(4-Bromo-2-fluorophenyl)imidazole is the foundation of its safe management. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, we can infer its risk profile from the structural components: a brominated and fluorinated phenyl group and an imidazole core.
Imidazole Core: The imidazole ring is found in many biologically active molecules.[1][2] The parent imidazole is classified as harmful if swallowed, causes severe skin burns and eye damage, and may be a reproductive toxin.[3][4][5]
Halogenated Phenyl Group: The presence of bromine and fluorine designates this compound as a halogenated organic substance. Such compounds require specific disposal routes because their incineration can produce highly toxic byproducts like dioxins and acids if not performed under specialized conditions.[6][7] Halogenated waste disposal is often more costly and regulated due to these treatment requirements.[8][9]
Table 1: Inferred Hazard Profile of 2-(4-Bromo-2-fluorophenyl)imidazole
Hazard Category
Inferred Risk and Rationale
Recommended Precautions
Acute Toxicity (Oral)
Harmful if swallowed. Based on the toxicity profile of parent imidazole and substituted imidazoles.[4][10]
Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.[11][12]
Skin Corrosion/Irritation
Causes skin irritation, potentially severe burns. The imidazole moiety is known to be corrosive.[3][5]
Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat. Avoid all skin contact.[12][13]
Serious Eye Damage
Causes serious eye damage. This is a common hazard for corrosive organic bases like imidazole.[4][14]
Always wear safety glasses or chemical splash goggles when handling the compound.[11]
Reproductive Toxicity
Potential for reproductive harm. The parent imidazole is classified as a Category 1B reproductive toxin.[4][5][14]
Handle with extreme caution. Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[3][12]
Environmental Hazard
Potentially toxic to aquatic life. Halogenated organic compounds should not be released into the environment.[3][15]
Prevent release to drains, soil, or waterways.[4][12]
The Three Pillars of Disposal: Segregation, Containment, and Labeling
Effective waste management for this compound rests on three non-negotiable principles. Adherence to these core directives is essential for safety and compliance.
Pillar 1: Rigorous Segregation
The single most critical step is the strict segregation of halogenated waste.
Causality: Co-mingling halogenated and non-halogenated organic waste streams complicates and significantly increases the cost of disposal.[9] The treatment processes are different; halogenated waste requires high-temperature incineration with specialized scrubbers to neutralize acidic gases (like HBr and HF) that are formed.
Protocol:
Designate a specific, clearly marked waste container exclusively for "Halogenated Organic Waste."[6][7][8]
NEVER mix 2-(4-Bromo-2-fluorophenyl)imidazole waste with non-halogenated solvents (e.g., acetone, ethanol, hexanes).[9]
Maintain separation from other incompatible waste streams, such as strong acids, bases, and oxidizers.[16][17]
Pillar 2: Proper Containment
The integrity of the waste container is critical to prevent leaks and exposure.
Causality: Improperly sealed or incompatible containers can lead to spills, releasing hazardous vapors and creating a significant exposure risk.[18]
Protocol:
Container Selection: Use a chemically compatible container, typically high-density polyethylene (HDPE) or a poly-coated glass bottle.[19] Ensure it is in good condition with no cracks or degradation.[18]
Closure: The container must have a secure, leak-proof, screw-top cap.[6][18] Keep the container closed at all times except when actively adding waste.[9][11][16]
Secondary Containment: Store the primary waste container within a larger, chemically resistant secondary container (e.g., a plastic tub or tray) to contain any potential leaks.[11]
Pillar 3: Unambiguous Labeling
Clear and accurate labeling prevents accidental mixing and ensures proper handling by waste management personnel.
Causality: An unlabeled or poorly labeled container is an unknown and therefore extremely dangerous liability. Regulatory bodies like the EPA mandate specific labeling requirements.[20]
Protocol:
As soon as the first drop of waste is added, affix a "Hazardous Waste" tag or label.[6][17][20]
The full chemical name: "2-(4-Bromo-2-fluorophenyl)imidazole." Do not use abbreviations or chemical formulas.[6][17]
An indication of the hazards (e.g., "Toxic," "Corrosive").[20]
The accumulation start date (the date the first waste was added).
Step-by-Step Disposal Protocol
This section provides a detailed workflow for collecting and managing waste containing 2-(4-Bromo-2-fluorophenyl)imidazole.
Step 1: Assemble Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing the appropriate PPE.
Eye Protection: Chemical splash goggles.
Hand Protection: Chemical-resistant gloves (e.g., nitrile). Change gloves immediately if contaminated.
Body Protection: A long-sleeved laboratory coat.
Work Area: All handling of the solid compound and preparation of waste should be conducted inside a certified chemical fume hood.[7][11]
Step 2: Waste Collection
The collection method depends on the form of the waste.
A. Solid Waste (Pure Compound, Contaminated Weigh Boats, etc.)
Carefully sweep residual solid into a designated, pre-labeled "Halogenated Organic Solid Waste" container.
Use plastic or non-sparking tools for transfer.
For contaminated items like weigh paper or gloves, place them directly into the solid waste container.
Securely close the container lid immediately after adding waste.
B. Liquid Waste (Solutions in Organic Solvents)
Identify the solvent. If the solvent is also halogenated (e.g., dichloromethane), it can be added to the "Halogenated Organic Liquid Waste" container.
If the compound is dissolved in a non-halogenated solvent, the entire mixture is now considered halogenated waste and must be disposed of as such.
Using a funnel, carefully pour the liquid waste into the pre-labeled container inside a fume hood.
Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.[19]
Securely cap the container immediately.
C. Contaminated Sharps
Needles, syringes, or contaminated glass pipette tips must be placed in a dedicated, puncture-proof sharps container labeled "Chemically Contaminated Sharps."[8]
The label should also list the chemical contaminant: "2-(4-Bromo-2-fluorophenyl)imidazole."
Step 3: Storage and Disposal Request
Store the sealed and labeled waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste was generated.[20] Do not store waste in public areas like hallways.[11][16][17]
Follow your institution's specific procedures for requesting a chemical waste pickup from the Environmental Health and Safety (EHS) department.
Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of 2-(4-Bromo-2-fluorophenyl)imidazole.
